Cas no 2742890-90-8 ([(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol)

• Product Name: [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol
• CAS No: 2742890-90-8
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• CID: 6327350
• PubChem ID: 155822045
• Update Time: 2025-06-09

[(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol Chemical and Physical Properties

Names and Identifiers

• rac-[(3R,4S)-1,1-difluorospiro[2.5]octan-4-yl]methanol
• EN300-27146458
• 2742890-90-8
• 2503155-19-7
• [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol

• Inchi： 1S/C9H14F2O/c10-9(11)6-8(9)4-2-1-3-7(8)5-12/h7,12H,1-6H2/t7-,8-/m0/s1
• InChI Key： OHJWKXSNWHWPAX-YUMQZZPRSA-N
• SMILES： FC1(C[C@@]21CCCC[C@H]2CO)F

Computed Properties

• Exact Mass: 176.10127139g/mol
• Monoisotopic Mass: 176.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol

Comprehensive Analysis of [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol (CAS No. 2742890-90-8)

The compound [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol (CAS No. 2742890-90-8) is a highly specialized organic molecule with a unique spirocyclic structure and fluorine substitution. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of the difluorospiro[2.5]octane scaffold makes it a valuable building block for designing bioactive molecules with enhanced metabolic stability and lipophilicity.

In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve the pharmacokinetic properties of drugs. Researchers are particularly interested in [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol due to its stereospecific configuration (3S,8R), which can influence binding affinity and selectivity in biological targets. The compound's methanol functional group further allows for versatile derivatization, making it a key intermediate in synthetic chemistry.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol?" The synthesis typically involves multi-step reactions, including spirocyclization and fluorination, followed by selective reduction to introduce the methanol moiety. Advanced techniques such as asymmetric catalysis are often employed to achieve the desired stereochemistry.

The CAS No. 2742890-90-8 is also a topic of interest in computational chemistry, where researchers use molecular docking and QSAR modeling to predict its interactions with enzymes and receptors. This aligns with the growing trend of AI-driven drug discovery, where compounds like [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol are screened virtually to accelerate lead optimization.

Another hot topic is the environmental impact of fluorinated compounds. While [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol is not classified as hazardous, its degradation products and persistence in ecosystems are under scrutiny. Sustainable synthesis methods, such as green chemistry approaches, are being explored to minimize waste and energy consumption during production.

From a commercial perspective, the compound is listed in catalogs of specialty chemical suppliers, often under the keyword "spirocyclic fluorinated alcohols". Its price and availability fluctuate based on demand from the pharmaceutical and agrochemical sectors. Researchers looking for alternatives or analogs might search for terms like "difluorospiro[2.5]octane derivatives" or "stereospecific fluorinated building blocks".

In summary, [(3S,8R)-2,2-Difluorospiro[2.5]octan-8-yl]methanol (CAS No. 2742890-90-8) represents a cutting-edge example of modern synthetic chemistry. Its unique structure and functional groups make it a valuable tool for drug design, while ongoing research addresses challenges related to synthesis scalability and environmental sustainability. As the field of fluorine chemistry continues to evolve, this compound is poised to play a pivotal role in next-generation therapeutics and materials.